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Compound of Interest

Compound Name: 7-Bromo-3-methylisoquinoline

CAS No.: 1416713-25-1

Cat. No.: B1321007 Get Quote

Executive Summary & Operational Directive
Do not dispose of 7-Bromo-3-methylisoquinoline down the drain or in general trash.

This compound is a halogenated organic intermediate.[1] Its disposal requires strict

segregation from non-halogenated solvents and oxidizers.[1] The presence of the bromine

atom (

) necessitates high-temperature incineration with specific flue-gas scrubbing capabilities to
prevent the release of corrosive hydrogen bromide (

) and potential formation of brominated dioxins.[1]

Immediate Action Items:

Segregate: Place all solid or liquid waste containing this compound into the Halogenated

Waste stream.[1]

Label: Clearly mark containers with "Halogenated Organic Waste" and list the full chemical

name.

Protect: Treat as a Marine Pollutant and Irritant during handling.[1]
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Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1] The bromine substituent defines the disposal pathway, while the isoquinoline core

dictates chemical compatibility.[1]

Physicochemical Data
Property Value Operational Implication

Chemical Name 7-Bromo-3-methylisoquinoline
Primary identifier for waste

manifest.[1]

CAS Number 1416713-25-1
Use for regulatory verification

(SDS lookup).[1]

Formula
Halogenated (Contains Br).[1]

[2]

Physical State
Solid (typically off-white

powder)

Dust control measures

required during transfer.[1]

Solubility
Low in water; Soluble in DCM,

DMSO

Use halogenated solvents

(DCM) for cleaning glassware.

GHS Hazard Classification[1][3][4]
H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3][4]

Environmental: Presumed toxic to aquatic life (Standard for halogenated heterocycles).[1]

Waste Characterization & Segregation Logic
The most common compliance failure in laboratories is the mixing of halogenated and non-

halogenated wastes.[1] This section details the logic to prevent "cross-contamination" of waste

streams, which can result in heavy regulatory fines (EPA/RCRA) and rejection by disposal

facilities.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://lead-sciences.com/product/7-bromo-3-methylisoquinoline/
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromo-3-chloroisoquinoline
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromo-3-chloroisoquinoline
https://www.fishersci.com/store/msds?partNumber=AAH63987MD&productDescription=7-BROMOQUINOLINE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromo-3-chloroisoquinoline
https://www.fishersci.com/store/msds?partNumber=AAH63987MD&productDescription=7-BROMOQUINOLINE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.chemicalbook.com/msds/7-bromo-1-3-dichloroisoquinoline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Halogen Rule"
If the waste mixture contains >1,000 ppm (0.1%) of halogenated compounds (by volume), the

entire container must be classified as Halogenated Waste.

Figure 1: Decision tree for segregating brominated isoquinoline waste. When in doubt, default

to the Halogenated stream.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
Do not dissolve the solid just to dispose of it.[1] Solid waste is generally cheaper and safer to

transport than liquid waste.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar.

Transfer: Transfer the solid using a chemically resistant spatula.[1] Avoid generating dust.[1]

[4][5]

Labeling:

Attach a hazardous waste tag.[1]

Check "Solid" and "Toxic/Irritant".[1][4]

Write full chemical name: 7-Bromo-3-methylisoquinoline.

Crucial: Add the constituent "Bromine" or "Halogenated Organic" if your facility's label

requires functional group identification.[1]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
This is common during synthesis or purification (HPLC/Flash Chromatography).[1]

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides) or strong bases.[1] Isoquinolines can react exothermically with strong
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acids.[1]

Solvent Choice:

If the compound is dissolved in Dichloromethane (DCM) or Chloroform: Must go to

Halogenated Waste.

If dissolved in Acetone/Methanol: If the concentration of 7-Bromo-3-methylisoquinoline
is significant (>0.1%), classify as Halogenated Waste to be safe.[1]

Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the container for

vapor expansion.[1]

Secondary Containment: Store the waste bottle in a polyethylene tray to capture potential

leaks.[1]

Scenario C: Contaminated Debris (Sharps, Gloves, Silica
Gel)[1]

Silica Gel: Silica used to purify this compound must be disposed of as Solid Hazardous

Waste.[1] Do not dry it out in a fume hood (releases dust); bag it while damp.[1]

Sharps: Needles contaminated with the compound go into the standard biohazard/sharps

container, which is incinerated.[1]

Gloves/Towels: If heavily soiled, bag in a clear zip-lock bag before placing in the solid

hazardous waste drum to prevent odor and contamination of other lab waste.[1]

Emergency Spill Response Protocol
In the event of a spill, rapid containment prevents exposure and environmental release.[1]

Figure 2: Sequential workflow for managing a laboratory spill of 7-Bromo-3-
methylisoquinoline.

Specific Cleaning Solvents:

Since the compound is lipophilic, water will not be effective for cleaning surfaces.[1]
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Use Acetone or Ethanol for the initial wipe-down.[1]

Final wash with soap and water.[1][4]

Regulatory & Compliance Context (US/Global)
US EPA (RCRA)
While 7-Bromo-3-methylisoquinoline is not explicitly listed with a "P" or "U" code, it is

regulated under the "Characteristic" and "Generator Knowledge" clauses.[1]

Waste Code Determination: If mixed with spent halogenated solvents (DCM, etc.), apply

code F002.[1][6] If pure, it is unlisted but must be managed as D001 (if ignitable carrier) or

simply "Non-RCRA Regulated Hazardous Waste" (depending on state), but always

incinerated due to the halogen content.

Satellite Accumulation: Store waste at or near the point of generation.[1] Container must

remain closed unless adding waste.[1]

Incineration Requirements
Facilities receiving this waste must use High-Temperature Incineration (HTI) (>1100°C) with

rapid quenching.[1]

Reasoning: Incomplete combustion of brominated aromatics can yield Polybrominated

Dibenzodioxins (PBDDs).[1]

Your Role: Proper labeling ("Halogenated") ensures the waste facility routes the drum to an

incinerator equipped with acid gas scrubbers to neutralize the HBr produced.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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